Cas no 1865226-66-9 (2-(5-Chloropyridin-2-yl)-2-methylpropan-1-amine)

2-(5-Chloropyridin-2-yl)-2-methylpropan-1-amine is a chlorinated pyridine derivative featuring a branched alkylamine substituent. This compound is of interest in pharmaceutical and agrochemical research due to its structural versatility, which allows for further functionalization. The presence of the 5-chloro substituent enhances its reactivity in cross-coupling reactions, while the sterically hindered 2-methylpropan-1-amine moiety contributes to its stability. Its well-defined molecular structure makes it a valuable intermediate in the synthesis of biologically active compounds, particularly in the development of ligands and small-molecule inhibitors. High purity and consistent quality ensure reliable performance in synthetic applications.
2-(5-Chloropyridin-2-yl)-2-methylpropan-1-amine structure
1865226-66-9 structure
Product Name:2-(5-Chloropyridin-2-yl)-2-methylpropan-1-amine
CAS No:1865226-66-9
MF:C9H13ClN2
MW:184.665920972824
MDL:MFCD27996825
CID:5059477
PubChem ID:73554867
Update Time:2025-10-16

2-(5-Chloropyridin-2-yl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(5-Chloropyridin-2-yl)-2-methylpropan-1-amine
    • MDL: MFCD27996825
    • Inchi: 1S/C9H13ClN2/c1-9(2,6-11)8-4-3-7(10)5-12-8/h3-5H,6,11H2,1-2H3
    • InChI Key: SWBDTZZWHNPTRI-UHFFFAOYSA-N
    • SMILES: ClC1=CN=C(C=C1)C(C)(C)CN

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 148
  • XLogP3: 1.7
  • Topological Polar Surface Area: 38.9

2-(5-Chloropyridin-2-yl)-2-methylpropan-1-amine Pricemore >>

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Additional information on 2-(5-Chloropyridin-2-yl)-2-methylpropan-1-amine

Comprehensive Overview of 2-(5-Chloropyridin-2-yl)-2-methylpropan-1-amine (CAS No. 1865226-66-9)

2-(5-Chloropyridin-2-yl)-2-methylpropan-1-amine (CAS No. 1865226-66-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a chloropyridine moiety coupled with a methylpropan-1-amine group, making it a versatile intermediate for synthesizing biologically active molecules. Researchers and industry professionals frequently search for "2-(5-Chloropyridin-2-yl)-2-methylpropan-1-amine synthesis" or "CAS 1865226-66-9 applications," highlighting its relevance in modern chemistry.

One of the key reasons for the growing interest in 2-(5-Chloropyridin-2-yl)-2-methylpropan-1-amine is its potential role in drug discovery. The chloropyridine scaffold is known for its bioactivity, often appearing in compounds targeting neurological and metabolic disorders. Recent studies have explored its utility in developing small-molecule inhibitors and ligands for receptor modulation. This aligns with trending topics like "precision medicine" and "targeted drug delivery," which dominate scientific discussions and search engine queries.

In agrochemical applications, 2-(5-Chloropyridin-2-yl)-2-methylpropan-1-amine serves as a precursor for crop protection agents. Its structural flexibility allows for the design of pesticides and herbicides with improved efficacy and environmental safety. Searches such as "sustainable agrochemicals" and "green chemistry in agriculture" reflect the demand for eco-friendly solutions, further emphasizing the compound's significance.

The synthesis of 2-(5-Chloropyridin-2-yl)-2-methylpropan-1-amine typically involves multi-step reactions, including nucleophilic substitution and reductive amination. Optimizing these processes is a common focus in academic and industrial labs, as evidenced by queries like "efficient synthesis of chloropyridine derivatives." Advanced techniques such as flow chemistry and catalysis are increasingly applied to enhance yield and reduce waste, addressing the global push for sustainable manufacturing.

From a regulatory perspective, 2-(5-Chloropyridin-2-yl)-2-methylpropan-1-amine is subject to standard safety and handling protocols. While not classified as hazardous, proper laboratory practices are essential to ensure safe usage. This aligns with frequently searched terms like "chemical safety data sheets" and "best practices for handling amines," underscoring the importance of compliance in research and production environments.

In conclusion, 2-(5-Chloropyridin-2-yl)-2-methylpropan-1-amine (CAS No. 1865226-66-9) represents a critical building block in both pharmaceutical and agrochemical industries. Its adaptability to modern research trends—such as drug discovery, sustainable agriculture, and green synthesis—ensures its continued relevance. As scientific inquiries evolve, this compound will likely remain a focal point for innovation and application development.

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